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Compound of Interest

Compound Name: 3,5-Difluoroisonicotinic acid

Cat. No.: B129144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Difluoroisonicotinic acid is a fluorinated pyridine derivative that serves as a crucial

building block in the synthesis of various biologically active molecules, particularly in

pharmaceutical and agrochemical research.[1] Its molecular structure, featuring a pyridine ring

substituted with two fluorine atoms and a carboxylic acid group, influences its physicochemical

properties, including solubility, which is a critical parameter in drug development and

formulation. Understanding the solubility of this compound in various organic solvents is

essential for its use in synthesis, purification, and formulation processes.[1][2]

This technical guide provides a comprehensive overview of the methodologies for determining

the solubility of 3,5-Difluoroisonicotinic acid in organic solvents. While specific quantitative

solubility data for this compound is not readily available in public literature, this document

outlines the standardized experimental protocols that can be employed to generate such data

in a laboratory setting.

Physicochemical Properties of 3,5-
Difluoroisonicotinic Acid
A summary of the key physicochemical properties of 3,5-Difluoroisonicotinic acid is

presented below.
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Property Value Reference

Synonyms
3,5-Difluoropyridine-4-

carboxylic acid
[1]

Molecular Formula C₆H₃F₂NO₂ [1][3]

Molecular Weight 159.09 g/mol [1][3]

Appearance White solid [1]

Melting Point 246 - 249 °C [1]

Purity ≥ 98% [1]

Quantitative Solubility Data
As of the date of this guide, specific quantitative solubility data for 3,5-Difluoroisonicotinic
acid in a range of organic solvents is not extensively published. To facilitate research and

development, the following table provides a template for the systematic recording of

experimentally determined solubility data. Researchers are encouraged to populate this table

with their own findings to build a comprehensive solubility profile.
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Organic
Solvent

Temperature
(°C)

Solubility (g/L)
Solubility
(mol/L)

Method of
Analysis

e.g., Methanol

e.g., Ethanol

e.g., Acetone

e.g.,

Dichloromethane

e.g., Ethyl

Acetate

e.g., Dimethyl

Sulfoxide

(DMSO)

e.g., N,N-

Dimethylformami

de (DMF)

e.g., Toluene

Experimental Protocols for Solubility Determination
The determination of the solubility of a solid compound like 3,5-Difluoroisonicotinic acid in an

organic solvent is a fundamental experimental procedure. The "shake-flask" method is widely

regarded as the gold standard for determining equilibrium solubility due to its reliability and

accuracy.[4][5]

Principle of the Shake-Flask Method
The shake-flask method involves adding an excess amount of the solid solute to a known

volume of the solvent. The mixture is then agitated at a constant temperature for a sufficient

period to allow the system to reach equilibrium, at which point the concentration of the

dissolved solute in the solvent is at its maximum.[4][5] The saturated solution is then separated

from the undissolved solid, and the concentration of the solute in the solution is determined

using a suitable analytical technique.[2][4]
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Detailed Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of 3,5-
Difluoroisonicotinic acid using the shake-flask method.

Workflow for Solubility Determination

Preparation

Equilibration

Phase Separation

Analysis

Calculation & Reporting

Weigh excess 3,5-Difluoroisonicotinic acid

Combine in a sealed vial or flask

Measure a precise volume of organic solvent

Agitate at constant temperature (e.g., orbital shaker)

Place in shaker

Allow sufficient time to reach equilibrium (e.g., 24-72 hours)

Maintain agitation

Separate solid from the saturated solution (Filtration or Centrifugation)

After equilibration

Extract an aliquot of the clear supernatant

Dilute the sample if necessary

Analyze concentration using a validated method (e.g., HPLC, UV-Vis)

Calculate solubility (g/L or mol/L)

Record data in a structured table
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Workflow for Solubility Determination

Materials and Equipment
Solute: 3,5-Difluoroisonicotinic acid (purity ≥ 98%)

Solvents: High-purity organic solvents (e.g., HPLC grade)

Analytical balance

Volumetric flasks and pipettes

Scintillation vials or sealed flasks

Temperature-controlled orbital shaker or magnetic stirrer

Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical instrument for concentration measurement (e.g., HPLC with UV detector, UV-Vis

spectrophotometer)

Step-by-Step Protocol
Preparation:

Accurately weigh an amount of 3,5-Difluoroisonicotinic acid that is in excess of its

expected solubility.

Precisely measure a known volume of the desired organic solvent into a sealable vial or

flask.

Add the weighed solid to the solvent.

Equilibration:

Seal the vial/flask to prevent solvent evaporation.

Place the mixture in a temperature-controlled shaker and agitate at a constant speed. The

temperature should be maintained at the desired level (e.g., 25 °C).
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Continue agitation for a predetermined period (typically 24 to 72 hours) to ensure that

equilibrium is reached. It is advisable to take samples at different time points (e.g., 24, 48,

and 72 hours) to confirm that the concentration has reached a plateau.[6]

Phase Separation:

Once equilibrium is achieved, remove the sample from the shaker and allow any

undissolved solid to settle.

Carefully separate the saturated solution from the excess solid. This can be done by:

Centrifugation: Centrifuge the sample to pellet the undissolved solid.

Filtration: Draw the supernatant through a syringe filter (e.g., 0.45 µm pore size) that is

compatible with the organic solvent.[6] Care should be taken to avoid filter sorption,

especially for poorly soluble compounds.[5]

Analysis:

Immediately after separation, take a precise aliquot of the clear, saturated solution.

If the concentration is expected to be high, dilute the sample with the same solvent to

bring it within the linear range of the analytical instrument.

Determine the concentration of 3,5-Difluoroisonicotinic acid in the sample using a

validated analytical method such as High-Performance Liquid Chromatography (HPLC) or

UV-Visible Spectroscopy.[2][5]

Calculation:

Calculate the solubility of the compound in the solvent, taking into account any dilution

factors. The solubility is typically expressed in grams per liter (g/L) or moles per liter

(mol/L).

Conclusion
While specific, publicly available quantitative data on the solubility of 3,5-Difluoroisonicotinic
acid in various organic solvents is limited, this guide provides the necessary framework for
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researchers to generate this critical information. By following the detailed experimental

protocols outlined, particularly the robust shake-flask method, scientists and drug development

professionals can accurately determine the solubility profile of this important compound. The

systematic collection and reporting of such data will significantly benefit the broader scientific

community by facilitating the use of 3,5-Difluoroisonicotinic acid in the synthesis and

formulation of new chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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